2-(4-Chloro-2-methylanilino)-2-oxoacetic acid methyl ester
Cat. No. B8383070
M. Wt: 227.64 g/mol
InChI Key: LXDMINPMADWWHV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Cl:10][C:11]([C:12](=[O:13])[O:14][CH3:15])=[O:16].[Cl:1][c:2]1[cH:3][c:4]([CH3:9])[c:5]([NH2:6])[cH:7][cH:8]1>>[Cl:1][c:2]1[cH:3][c:4]([CH3:9])[c:5]([NH:6][C:11]([C:12](=[O:13])[O:14][CH3:15])=[O:16])[cH:7][cH:8]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)C(=O)Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1cc(Cl)ccc1N
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC(=O)C(=O)Nc1ccc(Cl)cc1C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
